Cas no 2137822-87-6 (1-chlorocyclopropane-1-sulfonyl chloride)

• Product Name: 1-chlorocyclopropane-1-sulfonyl chloride
• CAS No: 2137822-87-6
• MF: C₃H₄Cl₂O₂S
• MW: 175.033658027649
• CID: 4640331
• Update Time: 2025-06-09

1-chlorocyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonyl chloride, 1-chloro-
• 1-chlorocyclopropane-1-sulfonyl chloride

• Inchi： 1S/C3H4Cl2O2S/c4-3(1-2-3)8(5,6)7/h1-2H2
• InChI Key： MVDFEGZZJWANIE-UHFFFAOYSA-N
• SMILES： C1(Cl)(S(Cl)(=O)=O)CC1

Additional information on 1-chlorocyclopropane-1-sulfonyl chloride

Introduction to 1-Chlorocyclopropane-1-sulfonyl Chloride (CAS No. 2137822-87-6)

1-Chlorocyclopropane-1-sulfonyl chloride (CAS No. 2137822-87-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclic structure and the presence of a sulfonyl chloride functional group, which imparts reactivity and versatility in chemical reactions.

The chemical structure of 1-chlorocyclopropane-1-sulfonyl chloride consists of a three-membered cyclopropane ring substituted with a chlorine atom and a sulfonyl chloride group. The cyclopropane ring is known for its high strain energy, which can be harnessed in various synthetic transformations. The sulfonyl chloride group, on the other hand, is a highly reactive electrophile that readily undergoes nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamides and other sulfur-containing compounds.

In the realm of pharmaceutical research, 1-chlorocyclopropane-1-sulfonyl chloride has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The synthetic utility of 1-chlorocyclopropane-1-sulfonyl chloride extends beyond pharmaceuticals. In materials science, this compound has been utilized to create advanced polymers and coatings with enhanced properties. The unique combination of the cyclopropane ring and the sulfonyl chloride group allows for the design of materials with improved mechanical strength, thermal stability, and chemical resistance. A notable example is the use of this compound in the synthesis of sulfonated copolymers, which have applications in fuel cell membranes and water purification systems.

In synthetic chemistry, 1-chlorocyclopropane-1-sulfonyl chloride serves as a valuable building block for constructing complex organic molecules. Its reactivity and functional group diversity make it an ideal candidate for multistep syntheses involving various reaction types, such as nucleophilic substitution, elimination, and addition reactions. Researchers have leveraged these properties to develop efficient synthetic routes to natural products and complex organic frameworks.

The safety and handling of 1-chlorocyclopropane-1-sulfonyl chloride are important considerations for laboratory use. This compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from strong bases and reducing agents to prevent decomposition or unwanted side reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, 1-chlorocyclopropane-1-sulfonyl chloride (CAS No. 2137822-87-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to complex problems. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant advancements in multiple scientific fields.